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Compound of Interest

Compound Name:
(4-Amino-2-chlorophenyl)-

phenylmethanol

Cat. No.: B4447576

Get Quote

Abstract & Scope
This technical guide provides a rigorous analytical framework for the characterization of (4-
Amino-2-chlorophenyl)-phenylmethanol (CAS: 126183-04-0), a critical intermediate in the

synthesis of second-generation antihistamines such as Azelastine. Due to its dual-functional

nature (containing both an oxidizable amino group and a chiral hydroxyl center), this molecule

presents unique stability and separation challenges.

This protocol details validated methodologies for Identity (NMR, MS, IR), Purity (RP-HPLC),

and Chiral Purity (NP-HPLC), ensuring compliance with ICH Q3A/Q3B guidelines for impurity

profiling.
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Property Specification

Chemical Name (4-Amino-2-chlorophenyl)-phenylmethanol

Synonyms
4-Amino-2-chlorobenzhydrol; (4-Amino-2-

chlorophenyl)(phenyl)methanol

CAS Number 126183-04-0

Molecular Formula

Molecular Weight 233.69 g/mol

Chiral Center One (Methine bridge carbon)

Key Impurities
4-Amino-2-chlorobenzophenone (Oxidation

product); Des-chloro analogs

Structural Logic & Stability
The molecule features a benzhydrol (diarylmethanol) core. The presence of the electron-

donating amino group (

) at the para position activates the ring, making the compound susceptible to:

Oxidation: Conversion to the corresponding benzophenone (ketone).

Dehydration: Acid-catalyzed formation of the benzhydryl cation, leading to dimerization or

ether formation.

Identification Protocols
Infrared Spectroscopy (FT-IR)
Objective: Confirm functional group integrity.

Method: KBr Pellet or ATR (Attenuated Total Reflectance).

Key Diagnostic Bands:

: Broad O-H stretch (alcohol) overlapping with N-H stretching (primary amine).
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: N-H bending (scissoring).

: C-O stretch (secondary alcohol).

: C-Cl stretch and aromatic out-of-plane bending.

Mass Spectrometry (LC-MS)
Objective: Confirm molecular weight and halogen pattern.

Ionization: ESI+ (Electrospray Ionization, Positive Mode).[1]

Expected Signals:

234.07

: Base peak for

.

236.07

: Isotope peak for

.

Pattern: A distinct 3:1 intensity ratio for the M and M+2 peaks confirms the presence of a

single Chlorine atom.

Nuclear Magnetic Resonance (NMR)
Objective: Structural elucidation.

Solvent: DMSO-

(Preferred for solubility and exchangeable protons).

NMR Assignments (400 MHz, DMSO-

):

5.6 ppm (d, 1H,
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-OH): The methine proton.

5.9 ppm (d, 1H, CH-

): Hydroxyl proton (couples with methine).

5.2 ppm (s, 2H,

): Amino protons (broad).

6.5 - 7.4 ppm (m, 8H): Aromatic protons. The 4-amino-2-chlorophenyl ring will show an
ABX or coupled pattern distinct from the monosubstituted phenyl ring.

Purity Analysis: RP-HPLC Protocol
Rationale: A C18 Reverse Phase method is selected.[1][2] The mobile phase pH must be

controlled. At neutral pH, the amine may cause tailing due to silanol interactions. An acidic pH

(using Phosphoric acid or TFA) keeps the amine protonated (

), improving peak shape, though reducing retention slightly.

Chromatographic Conditions
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Parameter Condition

Column

C18,

,

(e.g., Agilent Zorbax Eclipse XDB or Waters

Symmetry)

Mobile Phase A
0.1% Orthophosphoric Acid (

) in Water (pH ~2.5)

Mobile Phase B Acetonitrile (HPLC Grade)

Flow Rate 1.0 mL/min

Column Temp

Detection
UV at 240 nm (Primary) and 210 nm

(Secondary)

Injection Vol

Diluent Mobile Phase A : Acetonitrile (50:50 v/v)

Gradient Program
Time (min) % Mobile Phase A % Mobile Phase B Event

0.0 90 10 Equilibration

15.0 40 60 Linear Gradient

20.0 10 90 Wash

21.0 90 10 Re-equilibration

25.0 90 10 End

Impurity Fate Mapping (Visual)
The following diagram illustrates the separation logic and relative retention times (RRT) of the

main compound versus its likely impurities.
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Fig 1: Predicted Elution Order in RP-HPLC (Acidic Mobile Phase)

Sample Injection C18 Column Interaction
(Hydrophobic Retention)

Polar Impurities
(Starting Anilines)

RRT < 0.5

Low Retention
(High Polarity)

Target Analyte
(4-Amino-2-chlorophenyl)-phenylmethanol

RT ~ 12 min

Moderate Retention

Oxidized Impurity
(4-Amino-2-chlorobenzophenone)

RRT ~ 1.2-1.4

High Retention
(Loss of H-bonding OH)

Click to download full resolution via product page

Technical Insight: The oxidized impurity (Benzophenone) lacks the hydroxyl group capable of

hydrogen bonding with the aqueous phase and is more planar/hydrophobic, thus it elutes after

the main alcohol peak.

Chiral Purity Analysis (Enantiomeric Excess)
Since the molecule contains a chiral center at the methine bridge, enantiomeric purity is critical

if the downstream drug (e.g., Azelastine) requires a specific stereochemistry.

Normal Phase Chiral Method
Column: Chiralpak AD-H or OD-H (Amylose/Cellulose derivative coated on silica).

Mobile Phase: n-Hexane : Isopropyl Alcohol (IPA) : Diethylamine (DEA)

Ratio: 90 : 10 : 0.1 (v/v/v)

Note: DEA is added to suppress tailing of the primary amine.

Flow Rate: 1.0 mL/min

Detection: UV 254 nm.

Expected Result: Baseline separation of (R) and (S) enantiomers.
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Sample Preparation Protocol
Standard Preparation

Weigh accurately 25.0 mg of reference standard.

Transfer to a 50 mL volumetric flask.

Add 25 mL of Diluent (Water:ACN 50:50). Sonicate for 5 minutes to ensure dissolution.

Caution: Avoid prolonged sonication which may heat the sample and induce degradation

(oxidation).

Make up to volume with Diluent.

Filter through a 0.45

m PTFE syringe filter before injection.

Stability of Solution
Prepare solutions fresh.

If storage is required, store at

in amber glassware to prevent photo-oxidation of the aminobenzhydrol to benzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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